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Executive Summary

This guide details the disposal protocols for Methoxyfenozide (CAS: 161050-58-4) and its tert-
butylhydrazone derivatives. While Methoxyfenozide is a diacylhydrazine insecticide known for
its stability, the "tert-butylhydrazone" nomenclature often implies a synthesis intermediate or a
specific research-grade derivative.

Immediate Action Required:

e Segregate: Never mix hydrazine-based compounds with oxidizing agents (peroxides,
nitrates) or strong acids.

» Contain: All waste must be collected in dedicated, chemically compatible containers (HDPE
or Glass).

» Destruction: The only validated disposal method is High-Temperature Incineration with flue
gas scrubbing. Do not discharge to sewer systems.[1]

Part 1: Chemical Identity & Hazard Profiling

To dispose of a chemical safely, you must understand its failure modes. Methoxyfenozide is an
ecdysone agonist; it is designed to be persistent and biologically active at low concentrations.
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The "Hydrazine" Factor

While commercial Methoxyfenozide is relatively stable, the tert-butylhydrazone functionality

presents specific chemical risks that differ from standard organic waste:

o Aquatic Toxicity (Primary Hazard): Methoxyfenozide is classified as Aquatic Chronic 2
(H411). It is toxic to aquatic invertebrates at extremely low concentrations. Leaching into

groundwater is a critical failure of disposal.

e Nitrogenous Combustion: Upon uncontrolled burning, hydrazine derivatives release Nitrogen

Oxides (NOx), which are toxic. Controlled incineration is required to scrub these emissions.

o Chemical Incompatibility: The hydrazine moiety acts as a reducing agent.[2] Contact with
strong oxidizers can result in exothermic reactions or the evolution of toxic gases.

Hazard Data Summary

Parameter Specification Critical Note

Primary identifier for waste
CAS Number 161050-58-4 )

manifests.
Signal Word WARNING

Hazard Statements

H411, H312, H332

Toxic to aquatic life; Harmful in

contact with skin/inhalation.[3]

UN Number

UN 3077

Environmentally Hazardous
Substance, Solid, N.O.S.

Flash Point

>100°C

Not classified as flammable,

but combustible.

Part 2: Disposal Decision Matrix (Workflow)

The following logic flow ensures that no material enters the wrong waste stream.
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Figure 1: Decision matrix for segregating Methoxyfenozide waste based on physical state and
solvent composition.

Part 3: Detailed Operational Protocols
Protocol A: Solid Waste (Powder, Filter Cakes, PPE)

Objective: Prevent dust generation and environmental leaching.

e Primary Containment: Place solid waste into a clear Low-Density Polyethylene (LDPE) bag
(minimum 4 mil thickness).

¢ Solvent Dampening (Optional): If the powder is extremely fine and poses an inhalation risk,
dampen slightly with mineral oil or water (only if compatible with downstream incineration) to
suppress dust.

e Secondary Containment: Seal the primary bag and place it inside a secondary container—
typically a wide-mouth HDPE drum or a fiber drum with a poly liner.

o Labeling: Affix a hazardous waste label immediately.
o Text: "Hazardous Waste - Toxic to Aquatic Life."[3][4]

o Constituents: "Methoxyfenozide tert-Butylhydrazone, [Solid Matrix]."

Protocol B: Liquid Waste (Solutions, Mother Liquors)

Objective: Prevent reaction with incompatible solvents and ensure complete combustion.
e Segregation:

o Do NOT mix with oxidizers (Nitric acid, Peroxides).

o Do NOT mix with agqueous acidic waste streams, as this complicates incineration.

o Container Selection: Use amber glass bottles or HDPE carboys. Ensure the cap has a PTFE
liner to prevent solvent swelling.

o Headspace: Leave 10% headspace to allow for thermal expansion.
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e pH Check: Ensure the solution is neutral (pH 6-8). If the synthesis involved strong
acids/bases, neutralize carefully before adding to the organic waste drum to prevent heat
generation in the drum.

Protocol C: Empty Container Management (The "Triple
Rinse" Rule)

Regulatory bodies (EPA/RCRA) do not consider a container "empty" until it has been triple-
rinsed.

e Rinse 1: Add solvent (methanol or ethanol is effective for Methoxyfenozide) to 10% of
container volume. Agitate vigorously. Pour rinsate into Liquid Waste Stream A/B.

e Rinse 2: Repeat.
¢ Rinse 3: Repeat.

o Destruction: Deface the label. Puncture the container to prevent reuse. Dispose of the
plastic/glass as "Non-Hazardous Lab Trash" only if local regulations permit; otherwise,
dispose of as trace-contaminated hazardous waste.

Part 4: Emergency Spill Response
Scenario: A 500mL bottle of Methoxyfenozide solution shatters on the lab floor.

o Evacuate & Ventilate: Clear the immediate area. Methoxyfenozide is not highly volatile, but
the solvent carrier likely is.

e PPE Up: Don nitrile gloves (double layer recommended), lab coat, and safety goggles. If
dust is present, use an N95 or P100 respirator.

¢ Containment:

o Liquids: Use absorbent pads or vermiculite. Do not use sawdust (combustible). Create a
dike around the spill to prevent it from reaching floor drains.

o Solids: Cover with a damp paper towel to prevent dust dispersion, then scoop up.
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» Decontamination: Scrub the surface with a detergent solution. Collect all cleaning materials
into the Solid Waste drum.

e Reporting: Report to your site's EHS officer. This is an environmental release hazard.[1][3][4]

Part 5: Regulatory Compliance & Transport

When handing this waste off to a licensed disposal vendor (e.g., Veolia, Clean Harbors), you
must provide accurate classification.

US EPA (RCRA) Classification

Methoxyfenozide is not a "Listed" waste (P-list or U-list) under 40 CFR 261.33. However, it is
regulated based on its characteristics:

o Waste Code: If mixed with spent solvents, use the solvent code (e.g., FO03, D001).

e If Pure: It falls under "Non-RCRA Regulated Hazardous Waste" (unless state regulations
differ), but must still be incinerated due to aquatic toxicity.

DOTI/IATA Shipping Description

For transport to the disposal facility:

UN Number: UN 3077[5]

Proper Shipping Name: Environmentally hazardous substance, solid, n.o.s.
(Methoxyfenozide)[4][6][7][8][9][10]

Class: 9

Packing Group: Il

Marine Pollutant: Yes[5]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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